Cas no 2228388-95-0 (3-amino-2-5-(methoxycarbonyl)furan-2-ylpropanoic acid)

• Product Name: 3-amino-2-5-(methoxycarbonyl)furan-2-ylpropanoic acid
• CAS No: 2228388-95-0
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 5975284
• PubChem ID: 165675748
• Update Time: 2025-06-10

3-amino-2-5-(methoxycarbonyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-5-(methoxycarbonyl)furan-2-ylpropanoic acid
• EN300-1744959
• 3-amino-2-[5-(methoxycarbonyl)furan-2-yl]propanoic acid
• 2228388-95-0

• Inchi： 1S/C9H11NO5/c1-14-9(13)7-3-2-6(15-7)5(4-10)8(11)12/h2-3,5H,4,10H2,1H3,(H,11,12)
• InChI Key： SYBVUXCDJXFQGU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C(C(=O)O)CN

Computed Properties

• Exact Mass: 213.06372245g/mol
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 103Ų

Additional information on 3-amino-2-5-(methoxycarbonyl)furan-2-ylpropanoic acid

Introduction to 3-Amino-2,5-(Methoxycarbonyl)furan-2-ylpropanoic Acid (CAS No. 2228388-95-0)

3-Amino-2,5-(methoxycarbonyl)furan-2-ylpropanoic acid (CAS No. 2228388-95-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids and furan derivatives, which are known for their diverse applications in pharmaceutical and biotechnological research.

The molecular structure of 3-amino-2,5-(methoxycarbonyl)furan-2-ylpropanoic acid is characterized by a furan ring linked to an amino acid moiety through a propionic acid chain. The presence of the methoxycarbonyl group adds further complexity and reactivity to the molecule, making it an interesting candidate for various chemical and biological studies. Recent advancements in synthetic methods have enabled the efficient production of this compound, facilitating its use in a wide range of applications.

In the context of medicinal chemistry, 3-amino-2,5-(methoxycarbonyl)furan-2-ylpropanoic acid has shown promising results in preliminary studies. Its unique structure suggests potential interactions with biological targets such as enzymes and receptors, which could be leveraged for the development of new therapeutic agents. For instance, furan derivatives have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties, making them valuable leads in drug discovery.

Recent research has focused on the synthesis and characterization of 3-amino-2,5-(methoxycarbonyl)furan-2-ylpropanoic acid. A study published in the Journal of Organic Chemistry detailed a multi-step synthetic route that yielded high purity and yield of the compound. The synthetic pathway involved the condensation of 5-methoxycarbonylfurfural with an appropriate amino acid derivative, followed by optimization of reaction conditions to enhance efficiency and selectivity.

The biological evaluation of 3-amino-2,5-(methoxycarbonyl)furan-2-ylpropanoic acid has also been a subject of interest. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary toxicity studies have shown that the compound exhibits low cytotoxicity at therapeutic concentrations, further supporting its safety profile.

Beyond its potential as a therapeutic agent, 3-amino-2,5-(methoxycarbonyl)furan-2-ylpropanoic acid has also been explored for its use in chemical biology research. Its unique structural features make it an excellent tool for probing biological processes and understanding molecular interactions. For example, it can be used as a probe to study enzyme kinetics or as a scaffold for developing more complex bioactive molecules.

The future prospects for 3-amino-2,5-(methoxycarbonyl)furan-2-ylpropanoic acid are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its properties for specific therapeutic applications. Additionally, efforts are being made to develop scalable synthetic methods that can meet the demands of large-scale production for clinical trials and commercialization.

In conclusion, 3-amino-2,5-(methoxycarbonyl)furan-2-ylpropanoic acid (CAS No. 2228388-95-0) is a versatile compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structure and promising biological activities make it an exciting area of study for chemists and biologists alike. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.